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Compound of Interest

Compound Name: Resibufagin

Cat. No.: B1589036 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Resibufagin is a bufadienolide, a class of cardioactive steroids, isolated from the venom of

toads, most notably from the family Bufonidae. It has garnered significant scientific interest due

to its potent anti-tumor properties. This technical guide provides an in-depth overview of the

structure, chemical properties, and key biological activities of resibufagin, with a focus on its

mechanism of action in cancer. Detailed experimental protocols for its isolation and analysis

are also presented to aid researchers in their investigations of this promising natural

compound.

Chemical Structure and Properties
Resibufagin possesses a complex steroidal backbone characteristic of the bufadienolide

family. Its structure features a six-membered lactone ring attached at the C-17 position.

Table 1: Chemical and Physical Properties of Resibufagin
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Property Value Source

IUPAC Name

(1R,2S,4R,7R,10S,11R,14S,1

6R)-14-hydroxy-7-methyl-6-(6-

oxopyran-3-yl)-3-

oxapentacyclo[8.8.0.0²,⁴.0²,⁷.0¹

¹,¹⁶]octadecane-11-

carbaldehyde

PubChem[1]

Molecular Formula C₂₄H₃₀O₅ MedchemExpress[2]

Molecular Weight 398.49 g/mol MedchemExpress[2]

CAS Number 20987-24-0 MedchemExpress[2]

Appearance White to light yellow solid MedchemExpress[2]

Solubility
Soluble in DMSO (≥ 50

mg/mL)
MedchemExpress[2]

Melting Point
Data not available in cited

sources

pKa
Data not available in cited

sources

Storage

Store at 4°C, sealed, away

from moisture and light. For

long-term storage in solvent,

-80°C is recommended.

MedchemExpress[2]

Experimental Protocols
Extraction and Isolation of Resibufagin from Toad
Venom
The following is a representative protocol for the extraction and isolation of bufadienolides,

including resibufagin, from toad venom. This protocol may require optimization based on the

specific source material and available equipment.

Diagram 1: Experimental Workflow for Resibufagin Isolation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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